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Diisobutyl perylene-3,9-

dicarboxylate

Cat. No.: B1346620 Get Quote

Application Notes and Protocols: Synthesis of
Diisobutyl perylene-3,9-dicarboxylate
Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the synthesis of diisobutyl perylene-
3,9-dicarboxylate from its precursor, perylene-3,9-dicarboxylic acid. The primary method

detailed is an acid-catalyzed esterification with isobutanol. Included are the compound's

properties, a step-by-step experimental procedure, purification methods, and characterization

techniques. Safety precautions and visual diagrams of the reaction and workflow are also

provided to ensure clarity and reproducibility for researchers in organic synthesis and materials

science.

Compound Properties and Specifications
Diisobutyl perylene-3,9-dicarboxylate is an organic compound classified as an ester

derivative of perylene-3,9-dicarboxylic acid.[1] It is utilized in various applications, including as

an oil-soluble dye known as C.I. Solvent Green 5.[2][3][4] The esterification of the carboxylic

acid precursor enhances its solubility in organic solvents, a crucial property for its application in

polymer matrices and other materials.[1]
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Table 1: Chemical and Physical Properties

Property Value Reference

Molecular Formula C₃₀H₂₈O₄ [1][2]

Molecular Weight 452.54 g/mol [1][5]

CAS Number 2744-50-5 [1][2]

Appearance
Light yellow to orange

powder/crystal
[2]

Boiling Point ~614.3 °C (Predicted) [2][4]

Density ~1.217 g/cm³ (Predicted) [2][4]

Solubility

Insoluble in water; soluble in

various organic solvents and

oils.

[2]

| Purity (Typical) | >95% - 98% (HPLC) |[1] |

Synthesis Overview and Reaction Scheme
The most common method for synthesizing diisobutyl perylene-3,9-dicarboxylate is through

the direct esterification of perylene-3,9-dicarboxylic acid with isobutanol.[1] This reaction is

typically catalyzed by a strong acid, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid,

and requires the removal of water to drive the chemical equilibrium toward the formation of the

ester product.[1] An alternative, though less common, method involves using phosphorus

trichloride (PCl₃) in a solvent like nitrobenzene.[2]
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Perylene-3,9-dicarboxylic Acid

Isobutanol (2 eq.)

Diisobutyl perylene-3,9-dicarboxylate

Water (2 eq.)

 H⁺ (cat.)
 Heat, -H₂O

 H⁺ (cat.)
 Heat, -H₂O
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Add Acid Catalyst
(e.g., H₂SO₄)
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Cool & Concentrate

Neutralize & Wash
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Filter & Dry Product

Characterization
(HPLC, NMR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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